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Compound of Interest

Compound Name: 3-Anilinopropanesulphonic acid

CAS No.: 72943-20-5

Cat. No.: B11968717

Get Quote

3-Anilinopropanesulphonic acid, an organosulfonate compound, presents a multi-faceted

risk profile that dictates its handling and disposal. Understanding these hazards is the first step

in mitigating risk. Its disposal is not as simple as neutralizing a common inorganic acid due to

its organic structure and associated toxicological and environmental concerns.

Table 1: Hazard Summary for 3-Anilinopropanesulphonic Acid
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Hazard Category Description
Rationale for Disposal
Protocol

Acute Toxicity

Toxic if swallowed (Oral LD50:

250 mg/kg, rat) and in contact

with skin (Dermal LD50: 820

mg/kg, rabbit).[1]

Direct contact must be

minimized through stringent

PPE use. All contaminated

materials, including PPE and

absorbents, must be treated as

hazardous waste.

Chemical Incompatibility

Reacts with strong acids,

strong bases, and strong

oxidizing agents.[1]

Waste must be segregated.

Co-disposal with incompatible

chemicals can lead to violent

reactions, heat generation, or

the release of toxic gases.

Hazardous Decomposition

When heated or in a fire, it can

release toxic fumes, including

nitrogen oxides (NOx) and

carbon oxides (CO, CO2).[1]

Dictates the choice of final

disposal method, favoring

controlled high-temperature

incineration at a licensed

facility. Prohibits disposal via

methods that could lead to

uncontrolled heating.

Environmental Hazard

As a water-soluble organic

compound, it poses a risk to

aquatic ecosystems. It should

not be allowed to enter drains,

sewers, or waterways.[1][2]

Prohibits drain disposal

entirely. Spill control measures

are critical to prevent

environmental release. Its

persistence in the environment

may be a concern, similar to

other sulfonic acid derivatives.

[3][4]

The Disposal Workflow: A Step-by-Step Guide
The following protocol outlines the complete lifecycle of 3-Anilinopropanesulphonic acid
waste within the laboratory, from the moment it is generated to its final collection for disposal.
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Phase 1: At the Source - Immediate Waste Collection
The foundation of safe disposal is proper segregation at the point of generation.

Designate a Waste Container: Use a clearly labeled, dedicated waste container for 3-
Anilinopropanesulphonic acid and materials contaminated with it. The container must be

made of a compatible, corrosion-resistant material like high-density polyethylene (HDPE).[5]

Labeling is Critical: The label must, at a minimum, include the words "Hazardous Waste," the

full chemical name "3-Anilinopropanesulphonic acid," and the date accumulation started.

Segregate Waste Streams:

Solid Waste: Collect contaminated items such as gloves, weigh boats, and absorbent

paper in the designated solid waste container.

Aqueous Waste: Collect solutions containing 3-Anilinopropanesulphonic acid in a

designated, leak-proof liquid waste container.

AVOID Co-mingling:Never mix this waste stream with strong acids, bases, or oxidizing

agents.[1] Refer to a chemical compatibility chart to prevent dangerous reactions within the

waste container.[6]

Phase 2: Spill Management Protocol
In the event of a spill, a swift and correct response is crucial to prevent exposure and

environmental contamination.[7]

Alert & Restrict: Immediately alert personnel in the area and restrict access.

Ventilate: Ensure the area is well-ventilated. If the spill is in a fume hood, keep it running.

Don PPE: At a minimum, wear a lab coat, chemical-resistant gloves (e.g., nitrile), and safety

goggles or a face shield.[7]

Contain & Absorb:
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Gently cover the spill with a non-combustible, inert absorbent material like vermiculite,

sand, or a commercial chemical absorbent pad.[1][7]

Avoid creating dust if the material is a solid.[7]

Collect Waste: Carefully sweep or scoop the contaminated absorbent material into your

designated hazardous waste container.[7][8]

Decontaminate: Wipe the spill area with a damp cloth, then wash with soap and water.

Dispose of the cleaning materials as hazardous waste.[7]

Phase 3: On-Site Storage and Final Disposal
Secure Storage: Keep the sealed hazardous waste container in a cool, dry, and well-

ventilated secondary containment bin or cabinet designated for hazardous waste. This area

should be away from incompatible materials.[5][8]

Professional Collection: Arrange for collection by a licensed environmental waste

management contractor. It is the waste generator's responsibility to properly characterize all

waste materials according to applicable regulatory entities (e.g., in the US, 40 CFR 262.11).

[1]

Prohibited Actions:

DO NOT dispose of 3-Anilinopropanesulphonic acid down the drain.[1]

DO NOT attempt to neutralize the waste in the lab unless you are specifically trained and

equipped for hazardous waste treatment, as the reaction of an organic sulfonic acid can

be complex and generate hazardous byproducts. Neutralization is a treatment process

best left to the professionals at the disposal facility.[9][10]

DO NOT dispose of this chemical in standard trash.[1]

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for safely

managing 3-Anilinopropanesulphonic acid waste.
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Caption: Workflow for the safe disposal of 3-Anilinopropanesulphonic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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